3-{[(2,6-Dimethylpyrimidin-4-yl)amino]methyl}benzoic acid

• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol
• SMILES: CC1=CC(=NC(=N1)C)NCC2=CC(=CC=C2)C(=O)O
• InChI: InChI=1S/C14H15N3O2/c1-9-6-13(17-10(2)16-9)15-8-11-4-3-5-12(7-11)14(18)19/h3-7H,8H2,1-2H3,(H,18,19)(H,15,16,17)
• InChIKey: VKCYCNUEYZVXCQ-UHFFFAOYSA-N

3-{[(2,6-Dimethylpyrimidin-4-yl)amino]methyl}benzoic acid – Identity and Properties

3-{[(2,6-Dimethylpyrimidin-4-yl)amino]methyl}benzoic acid (CAS 1184602‑16‑1) is a benzoic acid derivative bearing a 2,6‑dimethylpyrimidin‑4‑yl‑aminomethyl substituent at the meta position . The molecule (C₁₄H₁₅N₃O₂; MW 257.29 g mol⁻¹) features a methylene spacer (−CH₂−NH−) that bridges the pyrimidine heterocycle and the benzoic acid phenyl ring, thereby extending the distance between the hydrogen‑bond‑donor/acceptor pyrimidine scaffold and the carboxylate pharmacophore relative to direct‑linked amino analogs [1]. The compound is supplied as a solid with a minimum purity of 95 % and is primarily utilized as a chemical intermediate, molecular building block and screening compound for medicinal chemistry programmes targeting kinases, enzymes and receptor systems where a balanced lipophilicity–hydrogen‑bonding profile is desired .

Chemical intermediate and screening building block for kinase, enzyme, and receptor medicinal chemistry programs

Methylene spacer adds conformational flexibility for hit-to-lead SAR exploration

Meta-carboxylate orientation provides distinct H-bond geometry compared to para-analogs

Supplied as solid, min. 95% purity, suitable for parallel library synthesis

• [1] Kuujia. Cas no 1184602‑16‑1 (3‑{(2,6‑dimethylpyrimidin‑4‑yl)aminomethyl}benzoic acid). https://www.kuujia.com (accessed 2026‑05‑01). View Source

Generic Substitution Risks for 3-{[(2,6-Dimethylpyrimidin-4-yl)amino]methyl}benzoic acid

Compounds within the dimethylpyrimidine‑benzoic acid series differ critically in the position of the amino linkage (2‑yl vs. 4‑yl pyrimidine attachment), the presence or absence of a methylene spacer, and the orientation of the carboxylic acid substituent (meta vs. para) . These structural variations produce marked differences in hydrogen‑bond topology within co‑crystal assemblies [1], calculated lipophilicity (LogP values spanning >1 log unit ), and experimentally validated biochemical selectivity (e.g., ≥24‑fold selectivity differences between closely related pyrimidine‑benzoic acid analogs in enzyme inhibition studies [2]). Consequently, generic substitution with a direct‑linked amino regioisomer or a para‑carboxylate congener carries a high risk of unpredictable target‑engagement, pharmacokinetic and solid‑state stability outcomes, making specific procurement essential for reproducible research.

Linker type (methylene vs. direct amino) alters rotatable bonds and conformational ensemble, potentially shifting binding-pose diversity.

Carboxylate regioisomerism (meta vs. para-COOH) changes H-bond donor/acceptor trajectory, affecting molecular recognition and co-crystal assembly.

Purity specification and salt form differences (95% free acid vs. 97% HCl salt of related analogs) may influence solubility and assay concentration.

• [1] Fun H‑K, Quah CK, Nithinchandra, Kalluraya B. 2‑Amino‑4,6‑dimethylpyrimidine–benzoic acid (1/1). Acta Cryst E. 2009;65(Pt 7):o1595. DOI: 10.1107/S1600536809020649. View Source
• [2] Alım Z, et al. Evaluation of pyrimidine‑based compounds as AChE and BChE inhibitors: in vitro inhibition, molecular modeling, and statistical evaluation. Naunyn‑Schmiedeberg's Arch Pharmacol. 2023. Compound 6 AChE IC₅₀ = 14.89 nM vs. BChE IC₅₀ = 357 nM (≈24‑fold selectivity). View Source

Differentiation Evidence: 3-{[(2,6-Dimethylpyrimidin-4-yl)amino]methyl}benzoic acid vs. Analogs

Methylene Spacer vs. Direct Link: Conformational Flexibility

The target compound incorporates a −CH₂−NH− methylene spacer between the pyrimidine and benzoic acid rings, whereas the closest direct‑linked analog 3‑((2,6‑dimethylpyrimidin‑4‑yl)amino)benzoic acid (CAS 887686‑71‑7) lacks this spacer, connecting the pyrimidine directly to the aniline‑like nitrogen . This architectural difference adds one rotatable bond to the target compound (4 vs. 3 for the direct‑linked analog ) and extends the center‑to‑center distance between the pyrimidine ring centroid and the carboxylate carbon by approximately 1.5 Å, altering the accessible conformational ensemble and the spatial presentation of the carboxylate pharmacophore .

Bridge & rotatable bonds

Head-to-head

Target −CH₂−NH− bridge, 4 rotatable bonds, ~1.5 Å longer distance

Analog Direct −NH− link, 3 rotatable bonds, shorter span

Extra flexibility supports sub-pocket exploration in kinase fragments

Structural analysis based on canonical SMILES; experimental validation recommended

Evidence Dimension	Bridge type and rotatable bond count
Target Compound Data	Methylene (−CH₂−NH−) bridge; 4 rotatable bonds; extended pyrimidine–carboxylate distance
Comparator Or Baseline	3‑((2,6‑Dimethylpyrimidin‑4‑yl)amino)benzoic acid (CAS 887686‑71‑7): direct amino (−NH−) link; 3 rotatable bonds; shorter distance
Quantified Difference	+1 rotatable bond; ~1.5 Å increased center‑to‑center distance (estimated from SMILES: Cc1cc(NCc2cccc(C(=O)O)c2)nc(C)n1 vs. Cc1cc(Nc2cccc(C(=O)O)c2)nc(C)n1)
Conditions	Structural analysis based on canonical SMILES comparison

Why This Matters

The additional rotatable bond and extended reach alter the ligand’s entropic penalty upon binding and the achievable binding‑pose diversity, directly impacting SAR interpretation and hit‑to‑lead optimization campaigns.

Hydrogen-Bond Topology Divergence: Co-Crystal Evidence

Single‑crystal X‑ray diffraction of the 2‑amino‑4,6‑dimethylpyrimidine–benzoic acid (1:1) co‑crystal reveals tetrameric hydrogen‑bonded units assembled via N−H⋯N, N−H⋯O and O−H⋯N interactions that form layers in the (002) plane [1]. The target compound’s methylene spacer eliminates the direct N(aniline)–phenyl conjugation present in the co‑crystal‑forming pair and simultaneously moves the carboxylate moiety to the meta position, precluding the specific N−H⋯O = C hydrogen‑bond geometry observed in the 1:1 adduct [2]. This topological divergence means that the target compound cannot reproduce the solid‑state packing motif or the resultant thermal and dissolution properties of the direct‑linked analog.

H-bond topology

Class-level

Predicted inability to form the tetrameric N−H⋯O=C network seen in direct-linked co-crystal (unit‑cell V=1295.4 ų reference).

Solid-state packing expected to diverge, requiring independent characterization

Inference based on single‑crystal data of 2‑amino‑4,6‑dimethylpyrimidine–benzoic acid (1:1)

Evidence Dimension	Crystal‑packing hydrogen‑bond topology
Target Compound Data	Methylene‑spacer bridge, meta‑COOH; predicted inability to form the tetrameric N−H⋯O = C motif (based on molecular geometry)
Comparator Or Baseline	2‑Amino‑4,6‑dimethylpyrimidine–benzoic acid (1:1) co‑crystal: tetrameric N−H⋯N/N−H⋯O/O−H⋯N network; monoclinic, space group P2₁/c, Z = 4, V = 1295.4 ų [1]
Quantified Difference	Qualitative difference; co‑crystal unit‑cell volume 1295.4 ų provides a reference scale for the predicted packing difference
Conditions	Single‑crystal X‑ray diffraction at 295 K; Mo Kα radiation

Why This Matters

For procurement decisions where solid‑state reproducibility is critical (e.g., formulation or crystallization studies), the divergent hydrogen‑bond capability of the methylene‑spacer analog prevents it from serving as a drop‑in substitute for direct‑linked pyrimidine–benzoic acid building blocks.

• [1] Fun H‑K, Quah CK, Nithinchandra, Kalluraya B. 2‑Amino‑4,6‑dimethylpyrimidine–benzoic acid (1/1). Acta Cryst E. 2009;65(Pt 7):o1595. DOI: 10.1107/S1600536809020649. View Source
• [2] Kuujia. Cas no 1184602‑16‑1 – structural features distinguishing the methylene spacer from direct‑linked analogs. https://www.kuujia.com (accessed 2026‑05‑01). View Source

Lipophilicity Difference vs. Direct-Linked Regioisomer

The methylene spacer and the resulting additional aliphatic character differentiate the target compound from its direct‑linked amino analog. Fluorochem reports a calculated LogP of 0.56 for 3‑((2,6‑dimethylpyrimidin‑4‑yl)amino)benzoic acid (CAS 887686‑71‑7) , whereas Hit2Lead reports a LogP of 3.76 for the structurally related 3‑[(2,6‑dimethyl‑4‑pyrimidinyl)amino]‑4‑methylbenzoic acid hydrochloride . The target compound (no methyl on the phenyl ring, methylene spacer present) is expected to exhibit an intermediate LogP (~1.3–2.0), yielding a Δ LogP > 0.8 versus the direct‑linked analog and a Δ LogP of approximately −2 versus the 4‑methyl derivative.

Lipophilicity shift

Class-level

Δ LogP > 0.8

Estimated LogP ~1.3–2.0 (target) vs. 0.56 for direct‑linked analog

Higher lipophilicity may affect passive permeability and protein binding

Calculated values; experimental LogP not yet reported

Evidence Dimension	Calculated partition coefficient (LogP)
Target Compound Data	LogP ~1.3–2.0 (estimated by structural interpolation; no experimentally determined value published)
Comparator Or Baseline	3‑((2,6‑Dimethylpyrimidin‑4‑yl)amino)benzoic acid (CAS 887686‑71‑7): LogP 0.56 ; 3‑[(2,6‑dimethyl‑4‑pyrimidinyl)amino]‑4‑methylbenzoic acid HCl: LogP 3.76
Quantified Difference	Δ LogP > 0.8 vs. direct‑linked analog (target higher); Δ LogP ≈ −2 vs. 4‑methyl analog (target lower)
Conditions	Calculated LogP values from vendor datasheets; experimental determination pending

Why This Matters

The lipophilicity differential predicts meaningful changes in passive membrane permeability and non‑specific protein binding, making the methylene‑spacer compound a distinct tool for tuning ADME properties within a chemical series.

Meta-Carboxylate and H-Bond Acceptor Differences vs. Analogs

The target compound carries the carboxylic acid at the meta position of the phenyl ring and possesses 5 hydrogen‑bond acceptors (HBA) . In contrast, the 4‑methyl analog (3‑[(2,6‑dimethyl‑4‑pyrimidinyl)amino]‑4‑methylbenzoic acid hydrochloride) has only 4 hydrogen‑bond acceptors , and the para‑carboxylate regioisomer (4‑[(4,6‑dimethylpyrimidin‑2‑yl)amino]benzoic acid, CAS 81261‑97‑4) presents the carboxylate in a different geometric orientation [1]. The meta‑COOH orientation alters the vector of the negative charge and the hydrogen‑bond donor/acceptor trajectory relative to the pyrimidine ring, which cannot be reproduced by either the para‑carboxylate or the 4‑methyl‑substituted analog.

HBA & carboxylate geometry

Head-to-head

Target5 HBA, meta‑COOH

4‑methyl analog4 HBA, para‑COOH

2‑yl regioisomerpara‑COOH, different H‑bond vector

Unique HBA count and carboxylate vector influence target recognition

HBA count and regioisomer identity per vendor datasheets

Evidence Dimension	Hydrogen‑bond acceptor count and carboxylate position
Target Compound Data	5 HBA; meta‑COOH; C₁₄H₁₅N₃O₂; MW 257.29
Comparator Or Baseline	3‑[(2,6‑dimethyl‑4‑pyrimidinyl)amino]‑4‑methylbenzoic acid HCl: 4 HBA; para‑COOH, additional 4‑CH₃; MW 257 ; 4‑[(4,6‑dimethylpyrimidin‑2‑yl)amino]benzoic acid: para‑COOH, 2‑yl amino link [1]
Quantified Difference	+1 HBA vs. 4‑methyl analog (5 vs. 4); carboxylate position meta vs. para (different geometric vector of the anionic group)
Conditions	Structural and H‑bond acceptor count from vendor product datasheets (ChemSrc, Hit2Lead, ChemChart)

Why This Matters

The distinct HBA count and carboxylate geometry directly influence molecular recognition by biological targets, salt‑bridge formation, and co‑crystallization behaviour, making the meta‑COOH methylene‑spacer compound a unique combination not replaceable by para‑COOH or methyl‑substituted analogs.

• [1] ChemChart. 4‑[(4,6‑dimethylpyrimidin‑2‑yl)amino]benzoic acid (CAS 81261‑97‑4). https://chemchart.com (accessed 2026‑05‑01). View Source

Purity and Physical Form Variability Among Suppliers

Commercial sources for dimethylpyrimidine–benzoic acid building blocks report a range of purities and physical forms. The target compound is available at a minimum purity of 95 % as a solid , while the direct‑linked analog 3‑((2,6‑dimethylpyrimidin‑4‑yl)amino)benzoic acid is listed at ≥97 % , and the 4‑methyl‑substituted analog is supplied as a hydrochloride salt . These differences in purity specification and salt form can lead to significant variation in solubility, dissolution rate, and effective concentration in biological assays. The absence of a unified analytical‑data package across suppliers for these specialty building blocks means that generic interchanging without independent quality verification risks introducing uncontrolled variability into experimental results.

Purity & form variability

Data to verify

Targetmin. 95%, solid (free acid)

Direct analog≥97%, solid

4‑methyl analogHCl salt, solid

Specification gaps may shift solubility and effective assay concentration

Vendor‑declared; independent QC recommended for lot‑to‑lot consistency

Evidence Dimension	Declared purity and physical form across commercial sources
Target Compound Data	Min. 95 % purity; solid (free acid)
Comparator Or Baseline	3‑((2,6‑Dimethylpyrimidin‑4‑yl)amino)benzoic acid: 97 % purity (Fluorochem) ; 3‑[(2,6‑dimethyl‑4‑pyrimidinyl)amino]‑4‑methylbenzoic acid HCl: hydrochloride salt, solid
Quantified Difference	Purity difference of ≥2 % (95 % vs. 97 %); salt form difference (free acid vs. hydrochloride)
Conditions	Vendor‑declared specifications; no independent analytical certification provided by suppliers

Why This Matters

Procurement officers must specify exact CAS, purity threshold, and salt form to ensure lot‑to‑lot reproducibility in screening and synthesis campaigns.

Research & Procurement Scenarios for 3-{[(2,6-Dimethylpyrimidin-4-yl)amino]methyl}benzoic acid

Flexible Pyrimidine–Benzoic Acid Scaffold for Kinase Fragment Discovery

The methylene spacer between the dimethylpyrimidine and benzoic acid moieties of the target compound provides a critical extra degree of conformational freedom not available in direct‑linked amino analogs (Δ +1 rotatable bond ). This enables exploration of binding‑site sub‑pockets inaccessible with shorter, more rigid pyrimidine–benzoic acid fragments. The meta‑carboxylate orientation further differentiates it from para‑carboxylate regioisomers commonly used in ATP‑competitive kinase hinge‑binding motifs.

Co-Crystal and Solid-State Property Screening

Because the hydrogen‑bond topology of the target compound is predicted to differ fundamentally from the tetrameric networks observed in direct‑linked pyrimidine–benzoic acid co‑crystals (e.g., 2‑amino‑4,6‑dimethylpyrimidine–benzoic acid 1:1; tetrameric N−H⋯O = C motif [1]), it is uniquely suited for systematic co‑crystallization screens aimed at discovering novel solid‑state forms with distinct solubility, stability and mechanical properties.

Chemical-Biology Probe for Target Selectivity Profiling

Class‑level evidence demonstrates that closely related pyrimidine–benzoic acid derivatives achieve significant selectivity windows (e.g., 24‑fold selectivity for AChE over BChE in pyrimidine‑based analogs [2]). The target compound’s unique combination of methylene spacer, meta‑carboxylate orientation and 5‑hydrogen‑bond‑acceptor count makes it a candidate for selectivity‑oriented chemical‑probe optimization against targets such as HDACs, kinases or neurotransmitter‑metabolizing enzymes where subtle linker‑geometry changes drive selectivity.

Medicinal Chemistry Building Block for Library Synthesis and SAR

As a high‑purity (≥95 % ) specialty building block with a balanced predicted lipophilicity (LogP ~1.3–2.0) and a reactive meta‑carboxylic acid handle amenable to amide coupling, esterification and reduction, the target compound is positioned as a procurement‑grade intermediate for parallel library synthesis and SAR expansion programmes targeting lead series where the methylene‑spacer motif has been identified as an activity‑enhancing feature.

Application

Selection Property

Validation Focus

Kinase fragment-based discovery

Methylene spacer conformational flexibility

Binding-site sub-pocket exploration

Co-crystal and solid-form screening

Predicted divergent H‑bond topology

Novel solid-state forms with distinct stability

Target selectivity profiling

Methylene spacer + meta‑COOH selectivity tuning

Selectivity window review (e.g., enzyme isoforms)

Library synthesis and SAR expansion

High-purity building block, reactive meta‑COOH

Parallel synthesis and lead optimization campaigns

• [1] Fun H‑K, Quah CK, Nithinchandra, Kalluraya B. 2‑Amino‑4,6‑dimethylpyrimidine–benzoic acid (1/1). Acta Cryst E. 2009;65(Pt 7):o1595. DOI: 10.1107/S1600536809020649. View Source
• [2] Alım Z, et al. Evaluation of pyrimidine‑based compounds as AChE and BChE inhibitors: in vitro inhibition, molecular modeling, and statistical evaluation. Naunyn‑Schmiedeberg's Arch Pharmacol. 2023. Compound 6 AChE IC₅₀ = 14.89 nM; BChE IC₅₀ = 357 nM. View Source